3-[(1,3-Thiazol-2-yl)amino]benzoic acid

• IUPAC Name: 3-(1,3-thiazol-2-ylamino)benzoic acid
• InChI: InChI=1S/C10H8N2O2S/c13-9(14)7-2-1-3-8(6-7)12-10-11-4-5-15-10/h1-6H,(H,11,12)(H,13,14)
• InChI Key: HBIGPTCLOQMDDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NC=CS2)C(=O)O
• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol

Description

3-[(1,3-Thiazol-2-yl)amino]benzoic acid is a derivative of benzoic acid and contains a thiazole ring as well as a carbamoyl group. It belongs to the class of organic compounds known as salicylic acids, which are ortho-hydroxylated benzoic acids.

Synthesis Analysis

The synthesis of compounds similar to this compound involves the Hantzsch method. This method involves the use of N-phenyl-N-thiocarbamoyl-β-alanine as a starting material. The synthesis process also involves the use of chloroacetaldehyde in refluxing water solution.

Scientific Research Applications

• Antimicrobial Activity : Benzothiazole-imino-benzoic acid derivatives have been synthesized and tested for their antimicrobial activities against various bacterial strains, indicating their potential use in developing new antimicrobial agents. These compounds, including some with thiazole and thiazoline backbones, show good antimicrobial activity, suggesting a similar potential for 3-[(1,3-Thiazol-2-yl)amino]benzoic acid derivatives (Mishra et al., 2019).

• Anti-Inflammatory and Anti-Cancer Properties : Certain thiazole derivatives, including those coupled with amino benzoic acid, have demonstrated anti-inflammatory and potential anti-cancer properties. For example, compounds derived from thiazole and coupled with amino benzoic acid have shown anti-inflammatory activity in experimental models, suggesting their potential application in developing anti-inflammatory and anticancer drugs (Lynch et al., 2006).

• Antiparasitic Activity : Thiazole derivatives with amino benzoic acid groups have been investigated for their antiparasitic properties against organisms like Leishmania infantum and Trichomonas vaginalis. These studies suggest that the structural modifications in thiazole derivatives can significantly influence their antiprotozoal properties, offering insights into the design of new antiparasitic agents (Delmas et al., 2002).

• Corrosion Inhibition : Benzothiazole derivatives, including those related to thiazolyl-amino benzoic acids, have been studied for their effectiveness as corrosion inhibitors for metals. These compounds can offer protection against corrosion in acidic environments, making them potential candidates for industrial applications in metal preservation (Hu et al., 2016).

• Material Science : Thiazole-based compounds, including those related to this compound, have been explored for their application in material science, such as in the development of antimicrobial coatings and polymers. These compounds can be incorporated into materials to impart antimicrobial properties, which is particularly useful in medical devices and equipment (El‐Wahab et al., 2014).

Mechanism of Action

Target of Action

Thiazole derivatives have been found to interact with a wide range of biological targets, including enzymes and receptors . For instance, some thiazole derivatives have been found to inhibit the cortisone reductase (11β-HSD1) enzyme .

Mode of Action

For example, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

For instance, some thiazole derivatives can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of 3-[(1,3-Thiazol-2-yl)amino]benzoic acid.

Result of Action

Some thiazole derivatives have been found to exhibit antimicrobial activity and promote plant growth .

Action Environment

The chemical properties of thiazole derivatives, such as their solubility and stability, could potentially be influenced by environmental factors such as ph and temperature .

Biochemical Analysis

Biochemical Properties

3-[(1,3-Thiazol-2-yl)amino]benzoic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to exhibit antimicrobial, antifungal, and anticancer activities . The interactions of this compound with these biomolecules often involve binding to active sites or altering the conformation of the target molecules, thereby affecting their function.

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of certain kinases and transcription factors, leading to changes in gene expression patterns . Additionally, this compound can impact cellular metabolism by interacting with metabolic enzymes, thereby altering the flux of metabolites through different pathways.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity . For instance, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound can remain stable under certain conditions, but it may degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as antimicrobial or anticancer activity . At higher doses, it may cause toxic or adverse effects, including cytotoxicity and organ damage. Threshold effects have been observed, where the biological activity of this compound increases with increasing dosage up to a certain point, beyond which adverse effects become more prominent.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play key roles in these pathways. For example, it may be metabolized by enzymes involved in the detoxification of xenobiotics, leading to the formation of metabolites that are excreted from the body . Additionally, this compound can affect metabolic flux by altering the activity of enzymes involved in central metabolic pathways, such as glycolysis and the tricarboxylic acid cycle.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the uptake, localization, and accumulation of the compound in different cellular compartments . For instance, this compound may be transported into cells via active transport mechanisms and subsequently distributed to specific organelles, such as the mitochondria or nucleus, where it exerts its biological effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, this compound may be localized to the mitochondria, where it can influence mitochondrial function and energy metabolism. Alternatively, it may be directed to the nucleus, where it can interact with transcription factors and regulate gene expression.